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Compound of Interest

Compound Name: CNQX disodium

Cat. No.: B7803732 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a thorough overview of 6-cyano-7-nitroquinoxaline-2,3-dione

disodium salt (CNQX disodium salt), a pivotal tool in neuroscience research. This document

consolidates essential technical data, outlines detailed experimental protocols, and visualizes

the pertinent biological pathways to facilitate its effective application in the laboratory.

Core Compound Identity and Properties
CNQX disodium salt is a potent, competitive, and water-soluble antagonist of α-amino-3-

hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) and kainate receptors.[1][2] It is a

quinoxaline derivative that also functions as an antagonist at the glycine modulatory site on the

N-methyl-D-aspartate (NMDA) receptor complex. Its CAS Number is 479347-85-8.

Physicochemical and Biological Data
The following tables summarize the key quantitative data for CNQX disodium salt, compiled

from various suppliers and technical datasheets.
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Identifier Value Source(s)

CAS Number 479347-85-8

Molecular Formula C₉H₂N₄Na₂O₄

Molecular Weight 276.12 g/mol

Purity >98% (HPLC)

Form Solid

Color Orange to Red

Solubility Concentration Solvent Source(s)

10 mM Water

>2 mg/mL (warmed) Water

>10 mg/mL DMSO

Storage and Stability Condition Duration Source(s)

Short-term +4°C

Long-term +4°C, desiccated Up to 12 months

Stock Solution -20°C 1 month

-80°C 6 months

Biological Activity

(IC₅₀)
Value Target Source(s)

0.3 µM AMPA Receptor

1.5 µM Kainate Receptor

25 µM
NMDA Receptor

(Glycine Site)
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Signaling Pathways
CNQX primarily acts on ionotropic glutamate receptors, which are crucial for fast excitatory

synaptic transmission in the central nervous system. The following diagram illustrates the

antagonistic action of CNQX at AMPA and kainate receptors.
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Caption: Antagonistic action of CNQX on AMPA/kainate receptors.

Experimental Protocols
This section provides detailed methodologies for common applications of CNQX disodium salt

in neuroscience research.

Preparation of Stock Solutions
A standard protocol for preparing a stock solution of CNQX disodium salt is as follows:

Objective: To prepare a concentrated stock solution for subsequent dilution to working

concentrations.

Materials:

CNQX disodium salt powder
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Sterile, nuclease-free water or DMSO

Sterile microcentrifuge tubes

Procedure:

To prepare a 10 mM stock solution in water, dissolve 2.76 mg of CNQX disodium salt

(MW: 276.12) in 1 mL of water.

For higher concentrations, such as 20 mM, dissolve the appropriate amount in water,

noting that solubility may be a concern and stirring may be required.

Alternatively, for a 100 mM stock solution, dissolve the appropriate amount in DMSO.

Vortex briefly to ensure complete dissolution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Storage: Store aliquots at -20°C for up to one month or at -80°C for up to six months.

Inhibition of AMPA/Kainate Receptor-Mediated Currents
in Electrophysiology
The following workflow outlines the use of CNQX in whole-cell patch-clamp recordings to block

excitatory postsynaptic currents (EPSCs).
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Prepare Brain Slices or Neuronal Culture

Establish Whole-Cell Patch-Clamp Configuration

Record Baseline Spontaneous or Evoked EPSCs

Bath Apply CNQX Disodium Salt (10-20 µM)

Record EPSCs in the Presence of CNQX

Washout CNQX and Record Recovery

Analyze Data: Compare EPSC Amplitude and Frequency

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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